Cas no 391898-88-7 (N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide)

• Product Name: N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide
• CAS No: 391898-88-7
• MF: C₁₉H₁₈BrFN₄OS
• MW: 449.339825153351
• CID: 6441625
• Update Time: 2025-05-18

N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide
• N-((4-(4-bromophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide
• Benzamide, N-[[4-(4-bromophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-2-fluoro-

• Inchi： 1S/C19H18BrFN4OS/c1-2-11-27-19-24-23-17(25(19)14-9-7-13(20)8-10-14)12-22-18(26)15-5-3-4-6-16(15)21/h3-10H,2,11-12H2,1H3,(H,22,26)
• InChI Key： JJMUPQSRAFHQRG-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(Br)C=C2)C(SCCC)=NN=1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.86±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide

N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide (CAS No. 391898-88-7): A Comprehensive Overview

N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide (CAS No. 391898-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative features a unique molecular structure combining a 4-bromophenyl group, propylsulfanyl moiety, and 2-fluorobenzamide unit, making it particularly interesting for drug discovery applications.

The compound's structural complexity offers multiple sites for molecular interactions, which is why researchers are investigating its potential as a kinase inhibitor or enzyme modulator. Recent studies in medicinal chemistry have highlighted the importance of such triazole-containing compounds in developing new therapeutic agents, especially in areas like cancer research and neurological disorders.

From a synthetic chemistry perspective, N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide represents an excellent example of modern heterocyclic compound design. The presence of both halogen atoms (bromine and fluorine) and the sulfur-containing propyl group provides unique electronic properties that influence its bioavailability and target binding affinity.

In the context of current drug discovery trends, this compound aligns with the growing interest in small molecule therapeutics and targeted protein degradation technologies. Pharmaceutical companies are particularly interested in how the 4H-1,2,4-triazole core might interact with various biological targets, given the known pharmacological activities of similar triazole derivatives.

The synthetic route for 391898-88-7 typically involves multi-step organic reactions, including cyclocondensation to form the triazole ring, followed by N-alkylation and amide coupling reactions. These processes require careful optimization to achieve high yields and purity, which is crucial for research applications.

Analytical characterization of N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is an important consideration for both storage and potential formulation development.

In the broader context of chemical biology, this compound serves as an interesting case study for understanding how subtle structural modifications (like the propylsulfanyl vs. methylsulfanyl substitution) can significantly alter biological activity. Researchers are actively exploring these structure-activity relationships to develop more potent and selective drug candidates.

The commercial availability of CAS 391898-88-7 from specialty chemical suppliers has facilitated its investigation in various research programs. Current market analysis shows growing demand for such custom synthetic intermediates, particularly in the contract research organization sector serving pharmaceutical development.

From an intellectual property perspective, compounds like N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide are often protected by patents covering their composition, synthesis methods, and potential therapeutic uses. This highlights their potential value in drug development pipelines.

Environmental and safety assessments of this compound follow standard laboratory chemical safety protocols. While not classified as hazardous under normal research conditions, proper handling procedures should always be followed when working with any organic synthesis intermediate.

Future research directions for 391898-88-7 may include exploration of its structure-activity relationships through systematic analog synthesis, evaluation in new biological screening assays, or investigation of its potential in combination therapies. The compound's modular structure lends itself well to medicinal chemistry optimization campaigns.

In conclusion, N-{4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-2-fluorobenzamide represents an important example of contemporary drug discovery chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic approaches in various disease areas.